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Compound of Interest

Compound Name: AGI-43192

Cat. No.: B12418012 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of AGI-43192, a potent and orally active inhibitor of methionine adenosyltransferase 2A

(MAT2A). The information is intended for researchers, scientists, and drug development

professionals. Given that AGI-43192 is a research chemical, this guidance is based on

available data and general principles of laboratory safety for handling potent compounds.

Always consult and adhere to your institution's specific safety protocols.
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Property Value Source

Synonyms
AGI43192 HCl, AGI-43192

hydrochloride
[1]

Molecular Formula C23H16ClF3N6O [1]

Molecular Weight 484.86 g/mol [2]

Appearance Solid [3]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.
[3]

Storage (Solid)

Dry, dark, and at 0-4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

[1]

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical.

[1]

Personal Protective Equipment (PPE) and Handling
Due to its high potency, AGI-43192 should be handled with care to minimize exposure.

Engineering controls should be the primary method of containment.
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Control Specification

Engineering Controls

- Work with the compound in a certified

chemical fume hood or a ventilated laminar flow

enclosure.[4] - For procedures with a high risk of

aerosolization (e.g., weighing, preparing stock

solutions), use of a glove box or other

containment equipment is recommended.[4]

Personal Protective Equipment (PPE)

- Gloves: Chemical-resistant gloves (e.g., nitrile)

are mandatory. Change gloves frequently and

immediately if contaminated. - Eye Protection:

ANSI-approved safety glasses or goggles. - Lab

Coat: A fully buttoned lab coat must be worn.

Consider a disposable gown for handling larger

quantities.

General Handling Practices

- Avoid inhalation of dust or aerosols. - Prevent

contact with skin and eyes. - Do not eat, drink,

or smoke in the laboratory. - Wash hands

thoroughly after handling.

Emergency Procedures
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Situation Procedure

Skin Contact

- Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. - Remove contaminated clothing. -

Seek medical attention.

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. - Seek immediate

medical attention.

Inhalation

- Move the individual to fresh air. - If breathing is

difficult, provide oxygen. - Seek medical

attention.

Ingestion

- Do NOT induce vomiting. - Wash out the

mouth with water. - Seek immediate medical

attention.

Spills

- Evacuate the area. - Wear appropriate PPE,

including respiratory protection if necessary. -

Cover the spill with an absorbent material (e.g.,

vermiculite, sand). - Collect the absorbed

material into a sealed, labeled container for

hazardous waste disposal. - Clean the spill area

with a suitable decontamination solution (e.g.,

70% ethanol), followed by soap and water.

Disposal Plan
All waste containing AGI-43192 must be treated as hazardous chemical waste and disposed of

in accordance with local, state, and federal regulations.
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Waste Type Disposal Procedure

Unused Solid Compound
- Collect in a clearly labeled, sealed container

for hazardous waste.

Contaminated Labware (e.g., pipette tips, tubes)
- Place in a designated, labeled hazardous

waste container.

Liquid Waste (e.g., unused solutions, rinsate)

- Collect in a labeled, sealed, and chemically

compatible container for hazardous waste. Do

not dispose of down the drain.

Empty Containers

- Triple rinse the container with a suitable

solvent. - The rinsate must be collected and

disposed of as hazardous waste.[5] - After

rinsing, the container can be disposed of in the

regular trash or recycled, depending on

institutional policies.

Experimental Protocols and Data
Solubility and Solution Preparation

DMSO: Soluble up to 83.33 mg/mL (171.86 mM) with the aid of ultrasonication and warming

to 60°C.[2]

For in vivo studies, a suggested formulation involves preparing a stock solution in DMSO

and then diluting it with vehicles such as PEG300, Tween-80, and saline.[3]

In Vitro Activity
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Cell Line Parameter Value

HCT-116 MTAP-null IC50 (MAT2A) 32 nM

HCT-116 MTAP-null IC50 (SAM) 14 nM

HCT-116 MTAP-null GI50 19 nM

HCT-116 MTAPWT GI50 173 nM

Source:[1][3]

In Vivo Activity

Model Dosage Result

HCT-116 MTAP-null xenograft

mice

2-30 mg/kg, p.o., once daily for

21 days

Significant tumor growth

inhibition; near-tumor stasis at

30 mg/kg with no significant

weight loss.

Source:[3]

Mechanism of Action and Signaling Pathway
AGI-43192 is a potent inhibitor of methionine adenosyltransferase 2A (MAT2A), a critical

enzyme that catalyzes the synthesis of S-adenosylmethionine (SAM) from methionine and ATP.

[3] SAM is a universal methyl donor for various cellular processes, including histone and DNA

methylation, which play a key role in regulating gene expression.[3][6] In cancers with a

deletion of the methylthioadenosine phosphorylase (MTAP) gene, there is an increased

dependence on MAT2A, making it a synthetic lethal target.[2][3] Inhibition of MAT2A by AGI-
43192 leads to a reduction in SAM levels, which in turn suppresses the activity of PRMT5, an

enzyme involved in mRNA splicing, leading to DNA damage and inhibition of cancer cell

growth.[3]
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AGI-43192 Mechanism of Action
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Caption: AGI-43192 inhibits MAT2A, blocking SAM synthesis and subsequent methylation

events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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